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Compound of Interest

Compound Name: AR-R17779 hydrochloride

Cat. No.: B1662622

Audience: Researchers, scientists, and drug development professionals.

Introduction AR-R17779 hydrochloride is a potent and selective full agonist for the alpha-7
nicotinic acetylcholine receptor (a7nAChR).[1] This receptor is a key component of the
"cholinergic anti-inflammatory pathway,” a mechanism that modulates the immune response in
both the central nervous system (CNS) and the periphery.[2][3] In the CNS, a7nAChRs are
expressed on various cells, including neurons, microglia, and astrocytes.[1][4] Activation of
these receptors, for instance by AR-R17779, can suppress the production of pro-inflammatory
cytokines, making it a valuable pharmacological tool for studying neuroinflammation in the
context of neurodegenerative diseases, stroke, and other CNS disorders.[2][5][6]

Mechanism of Action AR-R17779 exerts its anti-inflammatory effects by binding to and
activating a7nAChRs on immune cells like microglia and astrocytes.[1][5] This activation
initiates intracellular signaling cascades that ultimately inhibit inflammatory pathways. A key
mechanism is the suppression of the Nuclear Factor-kappa B (NF-kB) pathway, a central
regulator of pro-inflammatory cytokine transcription.[5][7] The binding of AR-R17779 to
a7nAChR can trigger metabotropic signaling involving pathways such as Janus kinase 2/signal
transducer and activator of transcription 3 (Jak2/STAT3) and PI3K/Akt, which negatively
modulate NF-kB activity.[3][8] This leads to a decreased synthesis and release of pro-
inflammatory mediators like TNF-a, IL-13, and IL-6.[5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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